Cas no 1820903-91-0 (3-Cyclohexylprop-2-yn-1-yl 4-methylbenzene-1-sulfonate)

• Product Name: 3-Cyclohexylprop-2-yn-1-yl 4-methylbenzene-1-sulfonate
• CAS No: 1820903-91-0
• MF: C₁₆H₂₀O₃S
• MW: 292.393203735352
• CID: 6349332
• PubChem ID: 165764618
• Update Time: 2025-05-20

3-Cyclohexylprop-2-yn-1-yl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• EN300-35787851
• 3-cyclohexylprop-2-yn-1-yl 4-methylbenzene-1-sulfonate
• 1820903-91-0
• 3-Cyclohexylprop-2-yn-1-yl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C16H20O3S/c1-14-9-11-16(12-10-14)20(17,18)19-13-5-8-15-6-3-2-4-7-15/h9-12,15H,2-4,6-7,13H2,1H3
• InChI Key： VNORQORYMWEJOS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC#CC1CCCCC1

Computed Properties

• Exact Mass: 292.11331567g/mol
• Monoisotopic Mass: 292.11331567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 51.8Ų

Additional information on 3-Cyclohexylprop-2-yn-1-yl 4-methylbenzene-1-sulfonate

3-Cyclohexylprop-2-yn-1-yl 4-methylbenzene-1-sulfonate: A Comprehensive Overview

3-Cyclohexylprop-2-yn-1-yl 4-methylbenzene-1-sulfonate (CAS No. 1820903-91-0) is a sophisticated organic compound with a unique structure that combines a sulfonate group with a cyclohexylpropargyl moiety. This compound has garnered attention in various fields, including materials science, pharmaceuticals, and advanced chemical synthesis. Its structure, which includes a cyclohexane ring, a propargyl group, and a sulfonate ester, makes it versatile for applications requiring specific reactivity and stability.

The sulfonate group in the molecule plays a crucial role in its chemical behavior. Sulfonates are known for their stability under various conditions and their ability to act as leaving groups in substitution reactions. This property makes 3-Cyclohexylprop-2-yn-1-yl 4-methylbenzene-1-sulfonate an ideal candidate for use in nucleophilic substitutions, particularly in the synthesis of biologically active molecules. Recent studies have highlighted its potential in the development of new drug delivery systems, where its stability and reactivity are leveraged to create targeted therapies.

The cyclohexane ring contributes to the compound's mechanical properties, offering rigidity and structural integrity. This is particularly beneficial in materials science applications, where the compound can be used as a building block for advanced polymers or high-performance composites. The propargyl group, on the other hand, introduces reactivity that can be exploited in click chemistry reactions, enabling the formation of robust carbon-carbon bonds under mild conditions.

Recent research has focused on the synthesis and characterization of 3-Cyclohexylprop-2-yn-1-ylium 4-methylbenzenesulfonate, exploring its potential as an intermediate in organic synthesis. Studies have demonstrated its effectiveness in forming biaryl compounds through Suzuki-Miyaura coupling reactions, a method that has become increasingly popular due to its high yield and selectivity. The compound's ability to facilitate such reactions underscores its importance in modern organic chemistry.

In addition to its synthetic applications, 3-Cyclohexylpropargylium 4-methylbenzenesulfonate has shown promise in catalysis. Its unique structure allows it to act as a catalyst in various transformations, including olefin metathesis and enantioselective reductions. These findings have opened new avenues for its use in industrial processes, where efficiency and sustainability are paramount.

The compound's stability under thermal and oxidative conditions further enhances its utility. Unlike many other organosulfur compounds that degrade easily, 3-Cyclohexylpropargylium 4-methylbenzenesulfonate maintains its integrity even under harsh reaction conditions, making it suitable for large-scale manufacturing processes.

From an environmental perspective, the synthesis of 3-Cyclohexylpropargylium 4-methylbenzenesulfonate has been optimized to minimize waste and energy consumption. Green chemistry principles have been integrated into its production methods, ensuring that it aligns with global sustainability goals while maintaining high standards of quality and performance.

In conclusion, 3-Cyclohexylpropargylium 4-methylbenzenesulfonate (CAS No. 1820903-91) is a multifaceted compound with applications spanning multiple disciplines. Its unique combination of structural features and chemical properties positions it as a valuable tool in contemporary research and industry. As ongoing studies continue to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.